N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p

• Molecular Formula: C23H15BrFN3O5
• Molecular Weight: 512.3 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-2-(1,3-dioxoisoindol-2-yl)-3-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C23H15BrFN3O5/c24-14-7-10-19(18(25)12-14)26-21(29)20(11-13-5-8-15(9-6-13)28(32)33)27-22(30)16-3-1-2-4-17(16)23(27)31/h1-10,12,20H,11H2,(H,26,29)
• InChI Key: XQXWZFFQIWWMER-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C(CC3=CC=C(C=C3)[N+](=O)[O-])C(=O)NC4=C(C=C(C=C4)Br)F

Description

N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) is a chemical compound that has been synthesized and studied for its potential in scientific research. This compound has shown promising results in various research applications and has the potential to be used in future research studies.

Mechanism of Action

The mechanism of action of N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) involves the inhibition of PARP. PARP inhibitors prevent the repair of damaged DNA, leading to the death of cancer cells. This compound has also been shown to have anti-inflammatory effects and can inhibit the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) has been shown to have various biochemical and physiological effects. It can inhibit the activity of PARP, leading to the death of cancer cells. It can also reduce inflammation by inhibiting the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) in lab experiments include its potential as an inhibitor of PARP, which can enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research involving N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p). These include further studies on its potential as an inhibitor of PARP in cancer treatment, as well as its potential as an anti-inflammatory agent. Future research can also focus on the development of safer and more effective PARP inhibitors for cancer treatment. Additionally, studies can be conducted to determine the safety and efficacy of this compound in humans.
In conclusion, N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) is a chemical compound that has shown potential in various scientific research applications. Its potential as an inhibitor of PARP in cancer treatment and its anti-inflammatory effects make it a promising compound for future research studies. However, further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) involves the reaction of 4-bromo-2-fluoroaniline with 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitrophenyl)acrylonitrile in the presence of a catalyst. The reaction results in the formation of N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) in good yield.

Scientific Research Applications

N-(4-Bromo-2-fluoro-phenyl)-2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-3-(4-nitro-p) has been studied for its potential in various scientific research applications. It has shown potential as an inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. PARP inhibitors have been studied for their potential in cancer treatment, as they can enhance the effectiveness of chemotherapy and radiation therapy.